1-(1-{[5-(1-methyl-1H-benzimidazol-2-yl)-2-furyl]methyl}piperidin-4-yl)pyrrolidin-2-one

• IUPAC Name: 1-[1-[[5-(1-methylbenzimidazol-2-yl)furan-2-yl]methyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C22H26N4O2/c1-24-19-6-3-2-5-18(19)23-22(24)20-9-8-17(28-20)15-25-13-10-16(11-14-25)26-12-4-7-21(26)27/h2-3,5-6,8-9,16H,4,7,10-15H2,1H3
• InChI Key: XDUZKSSWLSUOKG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CC=C(O3)CN4CCC(CC4)N5CCCC5=O
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

The compound contains several functional groups including a benzimidazole, a furan, a piperidine, and a pyrrolidinone. Benzimidazole is a type of organic compound that is a fusion of benzene and imidazole. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Piperidine is an organic compound that is a widely used building block and chemical reagent in the synthesis of organic compounds, including pharmaceuticals. Pyrrolidinone is a class of organic compounds that consist of a five-membered lactam.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Detailed analysis would require computational chemistry techniques such as density functional theory (DFT) calculations.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the benzimidazole group might undergo electrophilic substitution reactions, while the furan ring might undergo reactions at the oxygen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms might make it a base, and the aromatic rings might contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives have biological activity and are used in medicine for their antibacterial, antifungal, and antiparasitic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research could explore the potential uses of this compound in medicine or other fields. Given the biological activity of many benzimidazole derivatives, this could be a promising area of study.